Cas no 2561414-56-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2561414-56-8
• MF: C₂₄H₃₀N₆O₂
• MW: 434.5
• CID: 5078443
• PubChem ID: 145994392
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• GNF2133
• GTPL10687
• 4-Ethyl-N-(4-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl)pyridin-2-yl)piperazine-1-carboxamide
• DA-53663
• Q8J
• 4-ethyl-N-[4-[1-(oxan-4-yl)pyrrolo[2,3-c]pyridin-3-yl]pyridin-2-yl]piperazine-1-carboxamide
• GNF2133?
• G66725
• CS-0371594
• HY-142295
• BDBM50538099
• 2561414-56-8
• GNF-2133
• 4-ethyl-N-{4-[1-(oxan-4-yl)-1H-pyrrolo[2,3-c]pyridin-3-yl]pyridin-2-yl}piperazine-1-carboxamide
• CHEMBL4636064
• 4-ethyl-N-{4-[1-(oxan-4-yl)pyrrolo[2,3-c]pyridin-3-yl]pyridin-2-yl}piperazine-1-carboxamide
• AKOS040757848
• MS-27785
• compound 13g [PMID: 32077280]
• EX-A6080
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C24H30N6O2/c1-2-28-9-11-29(12-10-28)24(31)27-23-15-18(3-8-26-23)21-17-30(19-5-13-32-14-6-19)22-16-25-7-4-20(21)22/h3-4,7-8,15-17,19H,2,5-6,9-14H2,1H3,(H,26,27,31)
• InChI Key： SAZIAQSVBIWIDU-UHFFFAOYSA-N
• SMILES： N(C1N=CC=C(C2=CN(C3CCOCC3)C3=CN=CC=C23)C=1)C(N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 434.24302422g/mol
• Monoisotopic Mass: 434.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No: 2561414-56-8 - A Comprehensive Overview

The compound with CAS No: 2561414-56-8, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered significant attention in the scientific community. This compound, though not yet formally named, has been the subject of extensive research due to its intriguing chemical properties and potential applications in various fields such as materials science, pharmaceuticals, and environmental chemistry.

Recent studies have highlighted the unique structural features of this compound, which contribute to its exceptional stability and reactivity under specific conditions. Researchers have employed advanced spectroscopic techniques to elucidate its molecular structure, revealing a complex arrangement of functional groups that may play a pivotal role in its chemical behavior. The long-term stability of this compound has been tested under varying environmental conditions, including temperature and pH variations, further underscoring its potential for industrial applications.

One of the most promising aspects of CAS No: 2561414-56-8 is its ability to act as a catalyst in certain chemical reactions. Preliminary experiments have demonstrated that this compound can significantly accelerate the rate of reactions without being consumed in the process. This property has led scientists to explore its potential use in the development of more efficient industrial processes, particularly in the synthesis of high-performance materials and specialty chemicals.

In addition to its catalytic properties, this compound has shown remarkable selectivity in binding specific molecules, making it a strong candidate for use in targeted drug delivery systems. Researchers are currently investigating its compatibility with biological systems and its ability to interact with specific proteins or enzymes without causing adverse effects. These findings could pave the way for innovative therapeutic strategies in the near future.

The environmental impact of CAS No: 2561414-56-8 is another area of active research. Scientists are examining its biodegradability and potential toxicity to aquatic organisms. Initial results suggest that this compound may degrade relatively quickly under certain conditions, reducing its environmental footprint compared to traditional chemicals used in similar applications.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level with unprecedented accuracy. These simulations have provided valuable insights into its electronic structure and reactivity patterns, which are critical for designing experiments and optimizing its performance in real-world applications.

Despite the significant progress made so far, there remain several unanswered questions about CAS No: 2561414-56-8. For instance, the exact mechanism by which it exerts its catalytic effects remains unclear, and further studies are needed to fully understand its interaction with other chemical species. Additionally, while its biocompatibility has been promising, more comprehensive toxicity studies are required before it can be safely integrated into medical applications.

In conclusion, CAS No: 2561414-56-8 represents a groundbreaking discovery with vast potential across multiple disciplines. Its unique properties and versatile applications make it a subject of intense scientific interest. As research continues to unfold, this compound is poised to make a significant impact on both academic and industrial sectors.